Cas no 81630-02-6 (1-[(Methylsulfanyl)methyl]-2-nitrobenzene)
![1-[(Methylsulfanyl)methyl]-2-nitrobenzene structure](https://www.kuujia.com/scimg/cas/81630-02-6x500.png)
81630-02-6 structure
Product name:1-[(Methylsulfanyl)methyl]-2-nitrobenzene
1-[(Methylsulfanyl)methyl]-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-[(Methylsulfanyl)methyl]-2-nitrobenzene
- 1-[(methylthio)methyl]-2-nitrobenzene
- o-Methylthiomethylnitrobenzene
- SCHEMBL2397527
- 81630-02-6
- RGKGUSHOHQIMII-UHFFFAOYSA-N
- DTXSID20516653
-
- Inchi： InChI=1S/C8H9NO2S/c1-12-6-7-4-2-3-5-8(7)9(10)11/h2-5H,6H2,1H3
- InChI Key： RGKGUSHOHQIMII-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 183.03539970Da
- Monoisotopic Mass: 183.03539970Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1Ų
- XLogP3: 2.6
1-[(Methylsulfanyl)methyl]-2-nitrobenzene Related Literature
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
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Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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